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For Researchers, Scientists, and Drug Development Professionals

The selection of plasticizers in Polyvinyl Chloride (PVC) formulations is a critical consideration,

particularly for applications in the medical, pharmaceutical, and food contact industries. The

potential for these additives to leach out of the polymer matrix and contaminate the surrounding

environment or product is a significant safety and performance concern. This guide provides an

objective comparison of the leaching characteristics of two plasticizers: Di(2-ethylhexyl)

phthalate (DEHP), the long-standing industry standard, and Dibutyl terephthalate (DBT), a

member of the terephthalate class of plasticizers often considered as a safer alternative.

Due to a lack of direct comparative leaching studies between Dibutyl terephthalate (DBT) and

DEHP, this guide utilizes data for Di(2-ethylhexyl) terephthalate (DOTP/DEHT), a structurally

similar and commonly used terephthalate plasticizer, as a proxy for DBT. This allows for a

robust, data-driven comparison of the leaching behavior of a prominent terephthalate

plasticizer against the benchmark, DEHP.

Quantitative Leaching Data Summary
The following table summarizes quantitative data from a key study comparing the leaching of

DEHP and DOTP from PVC microplastics into an aqueous environment. This data highlights

the significantly lower leaching potential of the terephthalate plasticizer compared to the

traditional phthalate.
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Plasticizer
PVC
Formulation
(% w/w)

Leaching Rate
(μ g/day )

Instantaneousl
y Leached
Mass (μg)

Reference

DEHP 38% 0.122 0.433 ± 0.001 [1]

DEHP 33% 0.101 Not Reported [1]

DOTP 35% 0.056 0.345 ± 0.002 [1]

DOTP 24% 0.021 Not Reported [1]

Experimental Protocols
The determination of plasticizer leaching from PVC is conducted using a variety of

standardized and specialized experimental protocols. These methods are designed to simulate

different environmental conditions and contact media to provide a comprehensive

understanding of migration behavior.

Infinite Sink Leaching Method
This method is designed to measure the leaching of hydrophobic compounds like plasticizers

into an aqueous environment under conditions that prevent the leachate from reaching

saturation, thus mimicking a continuous removal process.

a. Materials and Preparation:

PVC samples with known concentrations of the plasticizer of interest.

High-purity water (e.g., Milli-Q).

An "infinite sink" material, such as a high-surface-area activated carbon powder, to adsorb

the leached plasticizer.[2]

Glass vials with screw caps.

Horizontal shaker.

Analytical instrumentation for quantification (e.g., GC-MS, HPLC).
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b. Procedure:

Place a known mass of the PVC sample into a glass vial.

Add a defined volume of high-purity water.

Introduce the infinite sink material into the vial.

Seal the vials and place them on a horizontal shaker at a constant speed and temperature

for the duration of the experiment.[1]

At predetermined time intervals, remove vials for analysis.

Separate the aqueous phase, the PVC sample, and the infinite sink material.

Extract the leached plasticizer from both the aqueous phase and the infinite sink material

using an appropriate solvent (e.g., hexane).

Quantify the amount of leached plasticizer using a suitable analytical technique.

Migration into Food Simulants (Immersion Test)
This protocol, often guided by standards such as ASTM D1239-14, assesses the migration of

plasticizers into liquids that simulate different types of food.[3]

a. Materials and Preparation:

PVC film or articles.

Food simulants as specified by regulatory bodies (e.g., 10% ethanol for aqueous foods, 50%

ethanol or olive oil for fatty foods).[4]

Incubator or oven for temperature control.

Analytical balance.

b. Procedure:

Cut a precisely sized piece of the PVC material and record its initial weight.
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Immerse the PVC sample in a known volume of the selected food simulant in a sealed

container. The surface-area-to-volume ratio is often standardized.[5]

Incubate the container at a specified temperature and for a defined duration to simulate

storage or use conditions.

After the incubation period, remove the PVC sample, dry it, and reweigh it to determine the

mass loss due to leaching.

Analyze the food simulant to quantify the specific amount of the plasticizer that has migrated.

Analytical Quantification
The accurate quantification of leached plasticizers is crucial for comparative studies. Gas

Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography

(HPLC) are the most common analytical techniques employed.[1]

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is highly effective for

separating and identifying volatile and semi-volatile organic compounds like plasticizers. The

mass spectrometer provides definitive identification of the compounds based on their mass-

to-charge ratio.[6]

High-Performance Liquid Chromatography (HPLC): HPLC is a versatile technique suitable

for a wide range of compounds, including those that are not easily volatilized. It is often

coupled with a UV or mass spectrometry detector for quantification.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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